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Compound of Interest

Compound Name: NS 504

Cat. No.: B1168145

Application Notes and Protocols for NS19504
Introduction

NS19504 is a potent and selective small-molecule activator of the large-conductance Ca?*-
activated potassium channels (BK channels, also known as KCal.1 or Maxi-K).[1][2][3] These
channels are crucial regulators of numerous physiological processes, including smooth muscle
contraction, neuronal excitability, and neurotransmitter release.[4] NS19504 facilitates the
opening of BK channels, leading to hyperpolarization of the cell membrane.[4] It is widely used
in research to investigate the physiological and pathophysiological roles of BK channels. For
instance, it has been shown to relax spontaneous phasic contractions in bladder smooth
muscle.[1][5][6]

This document provides detailed protocols for the preparation of stock solutions and
subsequent working concentrations of NS19504 for use in in vitro experimental settings.
Adherence to these guidelines will ensure solution stability, concentration accuracy, and
experimental reproducibility.

Physicochemical and Solubility Data

NS19504 is a solid powder, typically white to light yellow in appearance.[6][7] For accurate
preparation of solutions, it is essential to consider its molecular weight and solubility profile.
This information is summarized in the table below.
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Property Value Source
Molecular Formula C10H9BrN2S [21[31[7]
Molecular Weight 269.16 g/mol [21[3]1[6][7]
Appearance White to light yellow solid [61[7]
Solubility in DMSO =100 mg/mL (=371 mM) [31[6]
Solubility in Ethanol 26.92 mg/mL (100 mM) [3]
Aqueous Solubility 0.02 mg/mL (Poor) [5]
Storage (Solid) Store at +4°C or -20°C for up GBI
to 3 years

Store at -80°C for up to 2
Storage (In Solvent) [6]1[8]
years

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution (e.g., 100 mM in DMSO)

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of NS19504 due to its high solubilizing capacity for both polar and nonpolar
compounds.[9] Stock solutions are typically prepared at concentrations ranging from 10 mM to
100 mM.

Materials:

NS19504 powder (CAS: 327062-46-4)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator
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Procedure:

¢ Determine Mass: Calculate the mass of NS19504 required to achieve the desired
concentration and volume. The formula for this calculation is: Mass (mg) = Desired
Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

o Weigh Compound: Accurately weigh the calculated mass of NS19504 powder using an
analytical balance in a clean weigh boat or directly into a sterile vial.

» Dissolve in DMSO: Add the appropriate volume of sterile DMSO to the vial containing the
NS19504 powder.

e Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly. If necessary, use an
ultrasonic bath to aid dissolution, as this is recommended to ensure the compound is fully
solubilized.[6][7] Visually inspect the solution against a light source to confirm that no
particulates are present.

o Storage: Aliguot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store these aliquots in tightly sealed vials at -80°C.[6][8]

Example Calculations for Stock Solutions:

Mass of NS19504 Required

Desired Concentration Volume
(MW = 269.16)
10 mM 1mL 2.69 mg
50 mM 1mL 13.46 mg
100 mM 1mL 26.92 mg

Protocol 2: Preparation of Working Concentrations

Working solutions are prepared by diluting the high-concentration DMSO stock solution into an
appropriate aqueous buffer or cell culture medium. It is critical that the final concentration of
DMSO in the working solution is kept low (typically <0.1%) to avoid solvent-induced artifacts in

biological assays.
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Materials:

NS19504 stock solution in DMSO (from Protocol 1)

Sterile agueous buffer (e.g., PBS, HEPES-buffered saline) or cell culture medium

Sterile polypropylene tubes

Calibrated micropipettes
Procedure:

e Thaw Stock Solution: Remove one aliquot of the NS19504 stock solution from the -80°C
freezer and allow it to thaw completely at room temperature.

o Calculate Dilution: Determine the volume of stock solution needed to achieve the desired
final concentration in the working solution. A serial dilution approach is often recommended
for accuracy.

o Perform Dilution: Add the calculated volume of the stock solution to the appropriate volume
of the aqueous buffer or cell culture medium. Immediately vortex or mix by inversion to
ensure homogeneity and prevent precipitation.

e Final DMSO Concentration: Always calculate the final percentage of DMSO in your working
solution and run a parallel vehicle control (buffer/medium with the same final DMSO
concentration) in your experiments.

o Use Immediately: It is recommended to prepare working solutions fresh for each experiment
and use them immediately to ensure stability and prevent degradation.

Typical Working Concentrations: The effective concentration of NS19504 can vary depending
on the cell type and experimental conditions. The table below lists concentrations cited in the
literature for various applications.
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L. Typical Working
Application . Source
Concentration Range

Electrophysiology (Patch-

0.3 uM - 10 uM [5][6][10]
clamp)
Smooth Muscle Contraction

0.1 uM - 30 uM [5]
Assays
Cell Viability / Migration Assays 20 uM [11]
General BK Channel Activation ~ ECso = 11.0 uM [110317]

Visualized Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for solution preparation and the
simplified signaling pathway involving NS19504.
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Caption: Workflow for preparing NS19504 stock and working solutions.
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Caption: Simplified signaling pathway of NS19504 as a BK channel activator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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